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Compound of Interest

Compound Name: Methyl 2-guanidinoacetate

Cat. No.: B15201757 Get Quote

Essential Safety and Handling Guide for Methyl
2-guanidinoacetate
This guide provides immediate, essential safety and logistical information for handling Methyl
2-guanidinoacetate in a laboratory setting. The following procedures are based on best

practices for handling chemicals with potential hazards, drawing parallels from safety data for

structurally related compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 2-guanidinoacetate was not

located. The following guidance is based on the known hazards of similar compounds, such as

Guanidineacetic acid, which is known to cause skin and serious eye irritation[1]. Therefore, a

conservative approach to handling is recommended.

Operational Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents[1].

Keep the container tightly closed when not in use[1][2][3].
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2. Handling and Use:

All handling of Methyl 2-guanidinoacetate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area[1][2].

Avoid direct contact with skin and eyes[4].

Do not breathe in dust or aerosols.

Use non-sparking tools and take precautionary measures against static discharge, especially

if the compound is dissolved in a flammable solvent[2][3].

Wash hands thoroughly after handling and before breaks[2][3].

3. Spill Management:

In case of a spill, evacuate unnecessary personnel from the area.

Wear appropriate personal protective equipment (PPE) as outlined in the table below.

For solid spills, carefully sweep up the material, place it in a sealed container, and ventilate

the area[4].

For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal[3].

Do not let the chemical enter drains[3].

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Methyl 2-
guanidinoacetate.
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Scenario Eye Protection Hand Protection Body Protection
Respiratory

Protection

Low-volume

weighing and

solution

preparation in a

fume hood

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat

Not generally

required if

handled in a

fume hood

Handling larger

quantities or

potential for

splashing

Chemical safety

goggles and a

face shield[5][6]

Chemical-

resistant gloves

(e.g., nitrile)

Chemical-

resistant apron

or coveralls[7]

Use a NIOSH-

approved

respirator with an

appropriate

cartridge if

ventilation is

inadequate or if

aerosols are

generated[5][6]

Spill cleanup

Chemical safety

goggles and a

face shield

Chemical-

resistant gloves

(e.g., nitrile)

Chemical-

resistant suit or

coveralls

NIOSH-approved

respirator with an

appropriate

cartridge

Disposal Plan
All waste containing Methyl 2-guanidinoacetate must be disposed of as hazardous

chemical waste.

Collect waste in a clearly labeled, sealed, and appropriate container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of it down the drain or in regular trash.

Contaminated PPE should also be disposed of as hazardous waste.

Experimental Workflow for Safe Handling
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The following diagram illustrates the standard workflow for safely handling Methyl 2-
guanidinoacetate in a laboratory setting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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